Cas no 2137562-93-5 (1-Butanamine, 2-[(1,2-dimethylpropyl)thio]-3,3,4,4,4-pentafluoro-)

• Product Name: 1-Butanamine, 2-[(1,2-dimethylpropyl)thio]-3,3,4,4,4-pentafluoro-
• CAS No: 2137562-93-5
• MF: C₉H₁₆F₅NS
• MW: 265.287058830261
• CID: 5256017
• Update Time: 2025-07-17

1-Butanamine, 2-[(1,2-dimethylpropyl)thio]-3,3,4,4,4-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,4-pentafluoro-2-[(3-methylbutan-2-yl)sulfanyl]butan-1-amine
• 3,3,4,4,4-Pentafluoro-2-(3-methylbutan-2-ylsulfanyl)butan-1-amine
• 1-Butanamine, 2-[(1,2-dimethylpropyl)thio]-3,3,4,4,4-pentafluoro-

• Inchi： 1S/C9H16F5NS/c1-5(2)6(3)16-7(4-15)8(10,11)9(12,13)14/h5-7H,4,15H2,1-3H3
• InChI Key： TVVJMEJHYUIBAS-UHFFFAOYSA-N
• SMILES： S(C(CN)C(C(F)(F)F)(F)F)C(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3

Additional information on 1-Butanamine, 2-[(1,2-dimethylpropyl)thio]-3,3,4,4,4-pentafluoro-

Research Briefing on 1-Butanamine, 2-[(1,2-dimethylpropyl)thio]-3,3,4,4,4-pentafluoro- (CAS: 2137562-93-5)

In recent years, the compound 1-Butanamine, 2-[(1,2-dimethylpropyl)thio]-3,3,4,4,4-pentafluoro- (CAS: 2137562-93-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest studies and developments related to this compound, highlighting its potential applications, mechanisms of action, and recent findings.

The compound, characterized by its unique fluorinated thioether structure, has been investigated for its potential role in drug discovery and development. Recent studies suggest that its structural features may contribute to enhanced metabolic stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have focused on synthesizing and optimizing derivatives of this compound to explore its pharmacological properties further.

One of the key areas of interest is the compound's potential as a modulator of specific biological targets. Preliminary in vitro and in vivo studies have demonstrated its ability to interact with enzymes and receptors involved in critical metabolic pathways. These interactions could pave the way for the development of novel therapeutics for diseases such as cancer, inflammation, and metabolic disorders.

Recent publications have also highlighted the synthetic challenges associated with this compound. The incorporation of multiple fluorine atoms and the thioether linkage requires specialized synthetic strategies to ensure high yield and purity. Advances in synthetic chemistry, including the use of catalytic methods and green chemistry principles, have been employed to address these challenges.

In addition to its therapeutic potential, the compound has been studied for its physicochemical properties. Its lipophilicity and electronic effects, attributed to the fluorine atoms, have been characterized using computational and experimental methods. These properties are critical for understanding its behavior in biological systems and for guiding further optimization efforts.

Looking ahead, ongoing research aims to elucidate the compound's mechanism of action in greater detail and to explore its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Butanamine, 2-[(1,2-dimethylpropyl)thio]-3,3,4,4,4-pentafluoro- (CAS: 2137562-93-5) represents a promising area of research in chemical biology and drug development. Its unique structural features and biological activity warrant further investigation, with the potential to yield innovative therapeutic agents in the near future.